Cas no 26163-58-6 (1-(1-Benzyl-1H-imidazol-2-yl)methanamine)

1-(1-Benzyl-1H-imidazol-2-yl)methanamine is a benzyl-substituted imidazole derivative featuring a primary amine functional group. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, particularly as a building block for heterocyclic scaffolds. The benzyl group enhances lipophilicity, potentially improving membrane permeability in bioactive applications. The primary amine moiety allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing functionalities. Its imidazole core contributes to coordination properties, making it useful in ligand design for catalytic systems. The compound's structural features make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and functional materials.

1-(1-Benzyl-1H-imidazol-2-yl)methanamine structure

26163-58-6 structure

Product Name:1-(1-Benzyl-1H-imidazol-2-yl)methanamine

CAS No:26163-58-6

MF:C₁₁H₁₃N₃

MW:187.241021871567

MDL:MFCD03086167

CID:852039

PubChem ID:13478011

Update Time:2025-10-18

1-(1-Benzyl-1H-imidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (1-Benzyl-1H-imidazol-2-yl)methanamine
- (1-Benzyl-1H-imidazol-2-yl)methylamine
- 1-(1-benzyl-1H-imidazol-2-yl)methanamine(SALTDATA: 2HCl)
- 1H-Imidazole-2-methanamine, 1-(phenylmethyl)-
- 1-(1-benzyl-1H-imidazol-2-yl)methanamine
- MFCD03086167
- (1-benzylimidazol-2-yl)methylamine
- CHEMBL164646
- V2L
- CS-0269962
- Z965811502
- C-(1-Benzyl-1H-imidazol-2-yl)-methylamine
- DTXSID30541779
- WAKASDKZDPCQPA-UHFFFAOYSA-N
- 26163-58-6
- STK500792
- 1-(1-BENZYLIMIDAZOL-2-YL)METHANAMINE
- SCHEMBL9248339
- (1-benzylimidazol-2-yl)methanamine
- (1-benzyl-1H-imidazol-2-yl)methylamine dihydrochloride
- BDBM50014985
- (1-BENZYL-1H-IMIDAZOL-2-YL)METHYLAMINE,97%
- ALBB-006931
- AKOS002668358
- EN300-93129
- 1-(1-Benzyl-1H-imidazol-2-yl)methanamine
- MDL： MFCD03086167
- Inchi： 1S/C11H13N3/c12-8-11-13-6-7-14(11)9-10-4-2-1-3-5-10/h1-7H,8-9,12H2
- InChI Key： WAKASDKZDPCQPA-UHFFFAOYSA-N
- SMILES： N1(C=CN=C1CN)CC1C=CC=CC=1

Computed Properties

Exact Mass: 187.11109
Monoisotopic Mass: 187.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 43.8Å²

Experimental Properties

PSA: 43.84

1-(1-Benzyl-1H-imidazol-2-yl)methanamine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R20/21/22;R34
Safety Term：S26;S36/37/39;S45

1-(1-Benzyl-1H-imidazol-2-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069004200-1g	(1-Benzyl-1H-imidazol-2-yl)methanamine	26163-58-6	95%	1g	$462.00	2023-09-02
Chemenu	CM186914-1g	(1-Benzyl-1H-imidazol-2-yl)methanamine	26163-58-6	95%	1g	$510	2021-08-05
TRC	B412628-10mg	1-(1-Benzyl-1H-imidazol-2-yl)methanamine	26163-58-6		10mg	$ 50.00	2022-06-07
TRC	B412628-50mg	1-(1-Benzyl-1H-imidazol-2-yl)methanamine	26163-58-6		50mg	$ 115.00	2022-06-07
TRC	B412628-100mg	1-(1-Benzyl-1H-imidazol-2-yl)methanamine	26163-58-6		100mg	$ 185.00	2022-06-07
Chemenu	CM186914-1g	(1-Benzyl-1H-imidazol-2-yl)methanamine	26163-58-6	95%	1g	$2960	2024-07-28
Enamine	EN300-93129-0.05g	(1-benzyl-1H-imidazol-2-yl)methanamine	26163-58-6	95%	0.05g	$230.0	2024-05-21
Enamine	EN300-93129-0.1g	(1-benzyl-1H-imidazol-2-yl)methanamine	26163-58-6	95%	0.1g	$342.0	2024-05-21
Enamine	EN300-93129-0.25g	(1-benzyl-1H-imidazol-2-yl)methanamine	26163-58-6	95%	0.25g	$488.0	2024-05-21
Enamine	EN300-93129-0.5g	(1-benzyl-1H-imidazol-2-yl)methanamine	26163-58-6	95%	0.5g	$770.0	2024-05-21